Cas no 1394041-95-2 (7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride)

7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride is a halogenated tetrahydroisoquinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features both bromine and fluorine substituents, which enhance its reactivity and utility as a versatile intermediate in synthetic pathways. Its hydrochloride salt form improves stability and solubility, facilitating handling in laboratory settings. This scaffold is of particular interest in the development of bioactive molecules, including CNS-targeting agents, due to the structural similarity of tetrahydroisoquinoline to key pharmacophores. The presence of halogen atoms also allows for further functionalization via cross-coupling reactions, making it a valuable building block in drug discovery.

7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride structure

1394041-95-2 structure

Product Name:7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride

CAS No:1394041-95-2

MF:C₉H₁₀BrClFN

MW:266.53780412674

MDL:MFCD22375305

CID:4596759

PubChem ID:71756045

Update Time:2025-05-28

7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride
- 7-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline;hydrochloride
- SB33307
- AKOS026743502
- EN300-106900
- Z1696822745
- 1394041-95-2
- F75114
- 7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinolinehydrochloride
- MFCD22375305
- CS-0308075
- 7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride
- MDL： MFCD22375305
- Inchi： 1S/C9H9BrFN.ClH/c10-7-3-6-5-12-2-1-8(6)9(11)4-7;/h3-4,12H,1-2,5H2;1H
- InChI Key： PQPDPAVGKHGJNI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2=C(C=1)CNCC2)F.Cl

Computed Properties

Exact Mass: 264.96692g/mol
Monoisotopic Mass: 264.96692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B750638-10mg	7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride	1394041-95-2		10mg	$ 70.00	2022-06-06
TRC	B750638-50mg	7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride	1394041-95-2		50mg	$ 230.00	2022-06-06
TRC	B750638-100mg	7-Bromo-5-Fluoro-1,2,3,4-Tetrahydro-Isoquinoline Hydrochloride	1394041-95-2		100mg	$ 365.00	2022-06-06
abcr	AB537145-1 g	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2		1g	€1,318.80	2022-07-29
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0328S-1g	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2	95%	1g	6767.38CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0328S-5g	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2	95%	5g	27137.36CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0328S-500mg	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2	95%	500mg	3807.71CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0328S-100mg	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2	95%	100mg	1594.32CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0328S-250mg	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2	95%	250mg	2332.12CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0328S-50mg	7-Bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride	1394041-95-2	95%	50mg	1221.18CNY	2021-05-08